- Engineering Human Fhit, a Diadenosine Triphosphate Hydrolase, into an Efficient Dinucleoside Polyphosphate Synthase, Journal of the American Chemical Society, 2004, 126(31), 9548-9549
Cas no 10527-47-6 (Guanosine 5'-(tetrahydrogen triphosphate), P''→5'-ester with adenosine)
Guanosine 5'-(tetrahydrogen triphosphate), P''→5'-ester with adenosine Chemical and Physical Properties
Names and Identifiers
-
- [(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl [[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen
- [(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl [[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl] hydrogen phosphate
- 5'-ester with adenosine
- guanosine 5'-triphosphate-5'-adenosine
- Guanosine triphosphate adenosine
- Guanosine5'-(tetrahydrogen triphosphate), P''®
- [(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl [[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
- P1-Adenosine-5' P3-guanosine-5' triphosphate
- Adenosine 5'-(tetrahydrogen triphosphate), 5'→5'-ester with guanosine (8CI)
- Guanosine triphosphate, 5'→5'-ester with adenosine (7CI)
- Guanosine 5'-(tetrahydrogen triphosphate), 5'→5'-ester with adenosine (8CI)
- Guanosine 5'-(tetrahydrogen triphosphate), P''→5'-ester with adenosine
- Guanosine-P3-Adenosine-5',5'-Triphosphate
- [[(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] hydrogen phosphate
- [(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl [[[(2R,3S,4R,5R)-5-(6
- G3A
- P1-Adenosine-5' P3-guanosine-5' triphosphate
- Guanosine triphosphate, 5'>5'-ester with adenosin
- DTXSID401259266
- Guanosine 5'-(tetrahydrogen-triphosphate), 5'-5'-ester with adenosine
- Adenosine 5'-(tetrahydrogen triphosphate), 5'>5'-ester with guanosine (8CI)
- 10527-47-6
- Guanosine 5'-(tetrahydrogen triphosphate), P''>5'-ester with adenosine (9CI)
- [[(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] hydrogen phosphate
- Q27460535
- CS-0179596
- AKOS040756445
- Guanosine triphosphate, 5'>5'-ester with adenosine (7CI)
- HY-139101
- Guanosine 5'-(tetrahydrogen triphosphate), 5'>5'-ester with adenosine (8CI)
- CHEMBL1232915
- Guanosine-P3-Adenosine-5/',5/'-Triphosphate
- Guanosine triphosphate, 5'→5'-ester with adenosine (7CI)
- Adenosine 5'-(tetrahydrogen triphosphate), 5'→5'-ester with guanosine (8CI)
- Gp3A
- Gp3A (dinucleotide)
- Guanosine 5'-triphosphate-5'-adenosine?
-
- Inchi: 1S/C20H27N10O17P3/c21-14-8-15(24-3-23-14)29(4-25-8)18-12(33)10(31)6(44-18)1-42-48(36,37)46-50(40,41)47-49(38,39)43-2-7-11(32)13(34)19(45-7)30-5-26-9-16(30)27-20(22)28-17(9)35/h3-7,10-13,18-19,31-34H,1-2H2,(H,36,37)(H,38,39)(H,40,41)(H2,21,23,24)(H3,22,27,28,35)/t6-,7-,10-,11-,12-,13-,18-,19-/m1/s1
- InChI Key: PMJUJCUPNRCBNP-INFSMZHSSA-N
- SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC(N)=NC2=3)=O)O1)O)O
Computed Properties
- Exact Mass: 772.07711
- Monoisotopic Mass: 772.07685042 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 23
- Heavy Atom Count: 50
- Rotatable Bond Count: 12
- Complexity: 1470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -8
- Topological Polar Surface Area: 403
- Molecular Weight: 772.4
Experimental Properties
- PSA: 403.12
Guanosine 5'-(tetrahydrogen triphosphate), P''→5'-ester with adenosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T38449-100mg |
Guanosine 5'-triphosphate-5'-adenosine |
10527-47-6 | 100mg |
询价 | 2025-02-06 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T38449-500mg |
Guanosine 5'-triphosphate-5'-adenosine |
10527-47-6 | 500mg |
询价 | 2025-02-06 |
Guanosine 5'-(tetrahydrogen triphosphate), P''→5'-ester with adenosine Production Method
Production Method 1
1.2R:LiClO4, S:Me2CO, 0°C
2.1R:2-PySSPy-2, C:63951-94-0
Guanosine 5'-(tetrahydrogen triphosphate), P''→5'-ester with adenosine Raw materials
Guanosine 5'-(tetrahydrogen triphosphate), P''→5'-ester with adenosine Preparation Products
Guanosine 5'-(tetrahydrogen triphosphate), P''→5'-ester with adenosine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on Guanosine 5'-(tetrahydrogen triphosphate), P''→5'-ester with adenosine
Introduction to Guanosine 5'-(tetrahydrogen triphosphate), P''→5'-ester with adenosine and CAS No. 10527-47-6
Guanosine 5'-(tetrahydrogen triphosphate), P''→5'-ester with adenosine, is a specialized compound identified by the CAS number 10527-47-6. This compound holds significant importance in the field of biochemistry and pharmacology due to its unique structural and functional properties. The molecule is characterized by its intricate arrangement of nucleotide bases and phosphate groups, which contribute to its role as a crucial intermediate in cellular metabolism and signaling pathways.
The compound's name, Guanosine 5'-(tetrahydrogen triphosphate), P''→5'-ester with adenosine, highlights its chemical composition and the specific modifications it undergoes. Guanosine, a purine nucleoside, serves as the foundational structure, while the tetrahydrogen triphosphate moiety indicates the presence of a high-energy phosphate group. The esterification at the 5' position with adenosine further enhances its reactivity and biological significance.
In recent years, researchers have been exploring the potential applications of this compound in various therapeutic contexts. One of the most promising areas is its use in studying energy metabolism and signal transduction. The high-energy phosphate group in Guanosine 5'-(tetrahydrogen triphosphate) is essential for cellular processes such as ATP synthesis and muscle contraction. By understanding how this compound interacts with other cellular components, scientists can gain insights into potential therapeutic targets for metabolic disorders.
Moreover, the esterification with adenosine adds an additional layer of complexity to the compound's biological activity. Adenosine has been shown to play a critical role in regulating various physiological processes, including neurotransmission and cardiovascular function. The interaction between Guanosine 5'-(tetrahydrogen triphosphate) and adenosine may provide a novel approach to modulating these processes, offering potential benefits in treating conditions such as stroke and heart disease.
Recent studies have also begun to investigate the compound's role in cancer research. The ability of Guanosine 5'-(tetrahydrogen triphosphate) to influence energy metabolism and signal transduction pathways makes it a promising candidate for developing new anticancer therapies. By targeting these pathways, researchers hope to disrupt the growth and survival mechanisms of cancer cells while minimizing harm to healthy cells.
The synthesis of Guanosine 5'-(tetrahydrogen triphosphate) is a complex process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as solid-phase peptide synthesis and enzymatic catalysis, have been employed to achieve high yields and purity. These methods are essential for ensuring that the final product meets the stringent requirements for use in biological studies and therapeutic applications.
In conclusion, Guanosine 5'-(tetrahydrogen triphosphate), P''→5'-ester with adenosine (CAS No. 10527-47-6) is a multifaceted compound with significant implications for biochemistry and medicine. Its unique structure and biological activity make it a valuable tool for studying energy metabolism, signal transduction, and cancer biology. As research continues to uncover new applications for this compound, it holds great promise for advancing our understanding of cellular processes and developing innovative therapeutic strategies.
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